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Compound of Interest

Compound Name: Sulfo-cyanine3 azide sodium

Cat. No.: B15554896

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the proper storage, handling,

and utilization of Sulfo-cyanine3 azide, a water-soluble fluorescent probe crucial for a variety of

bio-conjugation applications in research and drug development. Adherence to these guidelines

is critical to ensure the stability, performance, and safety of this reagent.

Core Properties and Storage Conditions
Sulfo-cyanine3 azide is a bright, water-soluble fluorescent dye containing an azide group,

making it an ideal tool for "click chemistry" reactions.[1][2] Its high water solubility allows for

reactions to be carried out in aqueous solutions without the need for organic co-solvents, which

is particularly advantageous when working with sensitive biological molecules.[1][3]

Proper storage is paramount to maintain the integrity and functionality of Sulfo-cyanine3 azide.

The following table summarizes the recommended storage conditions and physical properties.
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Parameter Value Source(s)

Storage Temperature -20°C [1][3][4]

Shelf Life
12 to 24 months from date of

receipt
[1][3][4]

Light Sensitivity
Store in the dark. Avoid

prolonged exposure to light.
[1][3]

Shipping Conditions
Shipped at ambient

temperature.
[1][4]

Physical Form Solid, dark red crystals. [2]

Solubility
Soluble in water (up to 0.62 M

or 456 g/L), DMF, and DMSO.
[1][2][3]

Spectroscopic and Physicochemical Data
The fluorescent properties of Sulfo-cyanine3 azide are comparable to the well-known Cy3®

fluorophore.[2][3] Key quantitative data are presented below for easy reference.

Parameter Value Source(s)

Molecular Formula C₃₃H₄₁N₆KO₇S₂ [2][3]

Molecular Weight 736.94 g/mol [2]

Purity
≥ 90-95% (as determined by

HPLC and ¹H NMR)
[2][4]

Excitation Maximum (λabs) 548 - 555 nm [2][4]

Emission Maximum (λem) 563 - 572 nm [2][4]

Molar Extinction Coefficient (ε) 150,000 - 162,000 M⁻¹cm⁻¹ [2]

Safety and Handling Precautions
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While a specific Safety Data Sheet (SDS) for Sulfo-cyanine3 azide is not readily available, data

from structurally related compounds, such as other cyanine dyes and organic azides, can

provide guidance on safe handling practices. Organic azides should be handled with care as

they can be potentially energetic.

Personal Protective Equipment (PPE):

Gloves: Always wear chemical-resistant gloves. Inspect gloves prior to use and use proper

glove removal technique to avoid skin contact.[5]

Eye Protection: Safety glasses or goggles are recommended.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: Not typically required for small quantities handled with adequate

ventilation. For procedures that may generate dust, a dust mask (e.g., N95) can be used.[5]

Handling Procedures:

Work in a well-ventilated area.[5]

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Keep containers tightly closed when not in use.[5]

Wash hands thoroughly after handling.

In case of accidental contact, flush the affected area with copious amounts of water and seek

medical attention if irritation persists.

Experimental Protocols and Workflows
Sulfo-cyanine3 azide is primarily used in copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) "click chemistry" reactions.

[6] These reactions enable the efficient and specific labeling of alkyne- or strained cyclooctyne-

modified biomolecules.
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General Workflow for Handling and Preparation of Sulfo-
cyanine3 Azide Stock Solution
The following diagram outlines the general steps for preparing a stock solution of Sulfo-

cyanine3 azide.

Preparation of Sulfo-cyanine3 Azide Stock Solution

Equilibrate vial to room temperature

Briefly centrifuge to collect powder

Add appropriate solvent (e.g., water, DMSO)

Vortex to dissolve completely

Store stock solution at -20°C, protected from light

Click to download full resolution via product page

Workflow for preparing a stock solution of Sulfo-cyanine3 azide.

Detailed Protocol for Stock Solution Preparation:

Before opening, allow the vial of Sulfo-cyanine3 azide to warm to room temperature to

prevent condensation.
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Briefly centrifuge the vial to ensure all the powder is at the bottom.

Add the desired volume of a suitable solvent (e.g., high-purity water, DMSO, or DMF) to

achieve the target concentration. For example, to prepare a 10 mM stock solution from 1 mg

of the compound (MW = 736.94 g/mol ), add approximately 136 µL of solvent.

Vortex the solution until the dye is completely dissolved.

For storage, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles and store at -20°C, protected from light.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) Labeling Protocol
This protocol provides a general guideline for labeling an alkyne-containing biomolecule with

Sulfo-cyanine3 azide.

CuAAC Labeling Workflow

Prepare alkyne-modified biomolecule

Combine biomolecule, azide, and catalyst

Prepare Sulfo-cyanine3 azide stock solution Prepare copper(I) catalyst solution
(e.g., CuSO₄ and a reducing agent)

Incubate at room temperature

Purify the labeled conjugate

Click to download full resolution via product page
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General workflow for CuAAC labeling with Sulfo-cyanine3 azide.

Detailed Protocol for CuAAC Labeling:

This is a general protocol and may require optimization for specific applications.

Prepare the following stock solutions:

Alkyne-modified biomolecule in a suitable buffer.

10 mM Sulfo-cyanine3 azide in water or DMSO.

50 mM Copper(II) sulfate (CuSO₄) in water.

100 mM sodium ascorbate in water (prepare fresh).

(Optional) 50 mM of a copper-chelating ligand (e.g., THPTA) in water.

Reaction Setup:

In a microcentrifuge tube, combine the alkyne-modified biomolecule (e.g., 10-100 µM final

concentration) with a 2-10 fold molar excess of Sulfo-cyanine3 azide.

If using a ligand, add it to the reaction mixture at this point.

Add the copper(II) sulfate solution to a final concentration of 0.1-1 mM.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final

concentration of 1-5 mM.

Incubation:

Mix the reaction components thoroughly by gentle vortexing or pipetting.

Incubate the reaction at room temperature for 30-60 minutes, protected from light.

Purification:
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Purify the labeled biomolecule from excess dye and reaction components using an

appropriate method such as size-exclusion chromatography (e.g., Sephadex G-25),

dialysis, or precipitation.

Logical Relationships in Application
The utility of Sulfo-cyanine3 azide is rooted in its ability to participate in highly specific and

efficient bio-orthogonal reactions. The choice between a copper-catalyzed or a copper-free

click chemistry approach depends on the nature of the biological system being studied.

Reaction Choice Logic

Sulfo-cyanine3 Azide

Copper(I)-Catalyzed
Azide-Alkyne Cycloaddition

(CuAAC)

Strain-Promoted
Azide-Alkyne Cycloaddition

(SPAAC)

Alkyne-modified Molecule Strained Cyclooctyne
(e.g., DBCO, BCN)

In vitro applications
(e.g., purified proteins, nucleic acids)

Live cell imaging and
in vivo applications

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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